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Compound of Interest

Compound Name: Mecoprop-d3

Cat. No.: B562984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the extraction and purification of Mecoprop-d3
from soil samples using solid-phase extraction (SPE). Mecoprop-d3, a deuterated form of the

herbicide Mecoprop (also known as MCPP), is commonly used as an internal standard in

analytical chemistry for the quantification of Mecoprop and other related phenoxy acid

herbicides.[1] Accurate and efficient extraction from complex matrices like soil is crucial for

reliable analytical results.

Introduction
Mecoprop is a widely used herbicide for the control of broadleaf weeds.[2] Its presence and

persistence in soil are of environmental concern, necessitating sensitive and accurate

analytical methods for its monitoring. The use of a stable isotope-labeled internal standard like

Mecoprop-d3 is the gold standard for compensating for matrix effects and potential losses

during sample preparation and analysis by techniques such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS).[3]

This application note details a robust SPE method for the extraction of Mecoprop-d3 from soil,

ensuring high recovery and clean extracts suitable for sensitive analytical instrumentation.
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Table 1: Typical Recovery Rates for Phenoxy Acid
Herbicides Using SPE

Compound Matrix SPE Sorbent Recovery (%)
Relative
Standard
Deviation (%)

Mecoprop Water Isolute ENV+ 82.7 - 94.8 < 19.3

Mecoprop Water Not Specified 94.4 1.1

Dichlorprop Water Not Specified 93.6 1.0

2,4-D Soil

Primary

Secondary

Amine

84.8 - 104.1 2.1 - 10.4

MCPA Water Not Specified 95.0 0.6

Note: Data is compiled from various studies and may not directly represent the recovery of

Mecoprop-d3, but indicates the expected performance for structurally similar compounds.[3][4]

Table 2: Method Detection and Quantitation Limits
Analyte Method

Detection Limit
(LOD)

Quantitation Limit
(LOQ)

Mecoprop HPLC-DAD 1.02 ng/L -

Mecoprop LC-MS/MS 0.02 mg/kg (in tissue) -

Mecoprop

enantiomers
LC-MS/MS - 1 ng/L

Dichlorprop

enantiomers
LC-MS/MS - 4 ng/L

Note: Limits are dependent on the specific analytical instrument and method conditions.[2][5][6]
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This protocol is a comprehensive guide for the solid-phase extraction of Mecoprop-d3 from soil

samples.

Materials and Reagents
Mecoprop-d3 standard

Methanol (CH3OH), HPLC grade

Acetonitrile (ACN), HPLC grade

Deionized water (DI H2O)

Formic acid (HCOOH), 88%

Sulfuric acid (H2SO4), 50% aqueous solution

Nitrogen gas (N2), high purity

C18 SPE Cartridges

Acid-washed glassware (avoid soda-lime glassware)[7]

Analytical balance

pH meter

Vortex mixer

Centrifuge

SPE manifold

Evaporation system

Sample Preparation
Weigh 10-100 grams of a homogeneous soil sample into an acid-washed beaker.[7]
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Add a sufficient amount of deionized water to create a loose slurry.[7]

Add a magnetic stir bar and stir the slurry for 15 minutes.[7]

Adjust the pH of the slurry to 2 using a 50% aqueous sulfuric acid solution.[7]

Continue stirring for an additional 15 minutes, monitoring and adjusting the pH as needed to

maintain a pH of 2.[7]

Spike the sample with an appropriate concentration of Mecoprop-d3 internal standard.

Filter the sample through an acidified filter medium to remove particulate matter.[7]

Solid-Phase Extraction (SPE) Procedure
Cartridge Conditioning:

Place a C18 SPE cartridge on the SPE manifold.

Add 5 mL of methanol to the cartridge and allow it to soak for 1 minute before drawing it

through under a low vacuum.[7]

Add 5 mL of deionized water to the cartridge. Do not allow the cartridge to dry out. If it

does, repeat the conditioning steps.[7]

Sample Loading:

Load the prepared soil extract onto the conditioned SPE cartridge at a flow rate of

approximately 10 mL/minute.[7]

Cartridge Washing (Optional):

Wash the cartridge with a small volume of acidic water (pH 2) to remove any co-extracted

interferences.

Drying:

Dry the cartridge for 10 minutes under full vacuum to remove excess water.[7]
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Elution:

Place a clean collection vial inside the manifold.

Add 5 mL of methanol to the cartridge and let it soak for 1 minute.[7]

Slowly draw the methanol through the cartridge at a flow rate of 1-2 mL/minute to elute the

Mecoprop-d3.[7]

Repeat the elution with a second 5 mL aliquot of methanol.[7]

Eluate Processing and Analysis
Evaporation:

Evaporate the collected eluate to dryness under a gentle stream of nitrogen gas at a

temperature below 40°C.[7]

Reconstitution:

Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS

analysis.[7]

Analysis:

Inject an appropriate volume (e.g., 10-100 µL) of the reconstituted sample into the LC-

MS/MS system for analysis.[7]
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Sample Preparation

Solid-Phase Extraction (C18)

Analysis

1. Soil Sample Collection
(10-100 g)

2. Create Aqueous Slurry

3. Acidify to pH 2
(50% H2SO4)

4. Spike with Mecoprop-d3

5. Filter Sample

6. Cartridge Conditioning
(Methanol, DI Water)

7. Sample Loading
(~10 mL/min)

8. Cartridge Drying
(10 min, full vacuum)

9. Elution
(2 x 5 mL Methanol)

10. Evaporation
(N2, < 40°C)

11. Reconstitution
(in Mobile Phase)

12. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for SPE of Mecoprop-d3 from Soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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